3-[[(3S,4R)-3-(hydroxymethyl)-4-thiophen-3-ylpyrrolidin-1-yl]methyl]benzoic acid

• IUPAC Name: 3-[[(3S,4R)-3-(hydroxymethyl)-4-thiophen-3-ylpyrrolidin-1-yl]methyl]benzoic acid
• InChI: InChI=1S/C17H19NO3S/c19-10-15-8-18(9-16(15)14-4-5-22-11-14)7-12-2-1-3-13(6-12)17(20)21/h1-6,11,15-16,19H,7-10H2,(H,20,21)/t15-,16-/m0/s1
• InChI Key: AWXNITWUNIDHSX-HOTGVXAUSA-N
• Canonical SMILES: C1C(C(CN1CC2=CC(=CC=C2)C(=O)O)C3=CSC=C3)CO
• Isomeric SMILES: C1[C@H]([C@@H](CN1CC2=CC(=CC=C2)C(=O)O)C3=CSC=C3)CO
• Molecular Formula: C17H19NO3S
• Molecular Weight: 317.4 g/mol

Description

3-[[(3S,4R)-3-(hydroxymethyl)-4-thiophen-3-ylpyrrolidin-1-yl]methyl]benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as THPMPA and belongs to the class of allosteric modulators of metabotropic glutamate receptors.

Mechanism of Action

THPMPA acts as an allosteric modulator of metabotropic glutamate receptors. It binds to a specific site on the receptor, which is distinct from the glutamate binding site. This binding results in a conformational change in the receptor, leading to an increase in the activity of the receptor. This increased activity has been shown to result in the modulation of various physiological processes, including synaptic plasticity, learning, and memory.
Biochemical and Physiological Effects:
THPMPA has been shown to have various biochemical and physiological effects. It has been shown to increase the release of neurotransmitters such as glutamate and dopamine, which are involved in various physiological processes. THPMPA has also been shown to increase the activity of various signaling pathways, including the ERK1/2 and CREB pathways. These pathways are involved in various physiological processes such as synaptic plasticity, learning, and memory.

Advantages and Limitations for Lab Experiments

THPMPA has several advantages for lab experiments. It is a potent and selective allosteric modulator of metabotropic glutamate receptors. It has been extensively studied in animal models, and its mechanism of action is well understood. However, there are also some limitations to using THPMPA in lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. Additionally, it has a short half-life, which can limit its effectiveness in long-term studies.

Future Directions

There are several future directions for research on THPMPA. One area of research is to investigate its potential in the treatment of addiction, anxiety, and depression. Another area of research is to develop more potent and selective allosteric modulators of metabotropic glutamate receptors. Additionally, there is a need for further studies to understand the long-term effects of THPMPA and its potential side effects. Overall, THPMPA has significant potential in the field of neuroscience and has the potential to lead to the development of new therapies for various neurological disorders.

Synthesis Methods

The synthesis of THPMPA is a multi-step process that involves the reaction of various reagents. The starting material for the synthesis is 3-thiophenemethanol, which is reacted with N-Boc-3-aminopropanal in the presence of a Lewis acid catalyst to form the key intermediate. This intermediate is then subjected to a series of reactions involving reagents such as TFA, HCl, and NaOH to yield the final product, THPMPA.

Scientific Research Applications

THPMPA has been extensively studied for its potential therapeutic applications in various neurological disorders. It has been shown to modulate the activity of metabotropic glutamate receptors, which are involved in various physiological processes such as synaptic plasticity, learning, and memory. THPMPA has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has also been studied for its potential in the treatment of addiction, anxiety, and depression.